Cas no 15209-12-8 (beta-D-Glucose 6-phosphate)

beta-D-Glucose 6-phosphate Properties

Names and Identifiers

• beta-D-Glucopyranose 6-phosphoric acid
• beta-D-Glucopyranose, 6-(dihydrogen phosphate)
• beta-D-Glucose 6-phosphic acid
• 6-O-phosphono-beta-D-glucopyranose
• beta-D-Glucopyranose 6-phosphate
• G6FRT62N3J
• beta-D-Glucose 6-phosphate
• C01172
• UNII-G6FRT62N3J
• beta-D-glucose-6-phosphate
• CHEBI:17719
• BDBM50373066
• DB04122
• bmse000016
• .beta.-D-Glucopyranose, 6-(dihydrogen phosphate)
• beta-D-glucose 6-(dihydrogen phosphate)
• .BETA.-D-GLUCOSE 6-PHOSPHATE
• 15209-12-8
• SCHEMBL977102
• {[(2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxan-2-yl]methoxy}phosphonic acid
• .BETA.-D-GLUCOPYRANOSE 6-PHOSPHATE
• CHEMBL257975
• [(2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxytetrahydropyran-2-yl]methyl dihydrogen phosphate
• DTXSID601344134
• Q27102553
• 6-H2PO3Glcbeta
• BG6
• NBSCHQHZLSJFNQ-VFUOTHLCSA-N
• beta-D-glucopyranose 6-(dihydrogen phosphate)
• +Expand

• InChIKey： NBSCHQHZLSJFNQ-VFUOTHLCSA-N
• Inchi： 1S/C6H13O9P/c7-3-2(1-14-16(11,12)13)15-6(10)5(9)4(3)8/h2-10H,1H2,(H2,11,12,13)/t2-,3-,4+,5-,6-/m1/s1
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O)O1)O)O)O

Computed Properties

• Exact Mass: 260.02971899g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 260.02971899g/mol
• Heavy Atom Count: 16
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.2
• Topological Polar Surface Area: 157Ų

Experimental Properties

• LogP: -3.643